Cas no 890621-41-7 (1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)-)

1H-Pyrazole-5-carboxylic acid, 3-(2-methylphenyl)-, is a heterocyclic organic compound featuring a pyrazole core substituted with a 2-methylphenyl group at the 3-position and a carboxylic acid moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The aromatic methyl group enhances lipophilicity, potentially improving bioavailability in drug design. The carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or metal complexes. Its well-defined structure and reactive sites make it valuable for precise molecular modifications in medicinal chemistry and material science. High purity grades ensure consistent performance in research and industrial processes.

1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)- structure

890621-41-7 structure

Product Name:1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)-

CAS No:890621-41-7

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

CID:714441

PubChem ID:4015617

Update Time:2025-05-27

1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)-
- 5-O-TOLYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
- VS-01884
- DTXSID30398548
- CS-0037353
- 3-(o-tolyl)-1H-pyrazole-5-carboxylicacid
- SB75057
- MFCD05170020
- F3250-0742
- 1140528-29-5
- 3-(2-methylphenyl)-1H-pyrazole-5-carboxylic acid
- 3-(2-methylphenyl)pyrazole-5-carboxylic acid
- AM804504
- 3-(o-tolyl)-1H-pyrazole-5-carboxylic acid
- BB 0219064
- EN300-41498
- 5-(2-Methylphenyl)-1H-pyrazole-3-carboxylic acid
- 890621-41-7
- AKOS000265794
- DB-195951
- BBL008322
- ALBB-018305
- 1H-pyrazole-5-carboxylic acid, 3-(2-methylphenyl)-
- STK392471
- Inchi： 1S/C11H10N2O2/c1-7-4-2-3-5-8(7)9-6-10(11(14)15)13-12-9/h2-6H,1H3,(H,12,13)(H,14,15)
- InChI Key： BHLFDODDOGJUGN-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C2C=CC=CC=2C)=NN1)=O

Computed Properties

Exact Mass: 202.074
Monoisotopic Mass: 202.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 66Å²

Experimental Properties

Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr)
LogP: 2.08330

1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-318985-500 mg	5-o-Tolyl-2H-pyrazole-3-carboxylic acid,	890621-41-7		500MG	￥2,143.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-318985-500mg	5-o-Tolyl-2H-pyrazole-3-carboxylic acid,	890621-41-7		500mg	￥2143.00	2023-09-05
A2B Chem LLC	AB87759-500mg	1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)-	890621-41-7	>95%	500mg	$412.00	2024-04-19
A2B Chem LLC	AB87759-1g	1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)-	890621-41-7	>95%	1g	$439.00	2024-04-19
A2B Chem LLC	AB87759-5g	1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)-	890621-41-7	>95%	5g	$787.00	2024-04-19
A2B Chem LLC	AB87759-10g	1H-Pyrazole-5-carboxylicacid, 3-(2-methylphenyl)-	890621-41-7	>95%	10g	$1134.00	2024-04-19